4-[2-(Ethenyloxy)ethyl]phenol

• CAS RN: 302592-64-9
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 4-(2-ethenoxyethyl)phenol
• InChI: InChI=1S/C10H12O2/c1-2-12-8-7-9-3-5-10(11)6-4-9/h2-6,11H,1,7-8H2
• InChI Key: YNICCNLMTJDKOS-UHFFFAOYSA-N
• Canonical SMILES: C=COCCC1=CC=C(C=C1)O

Description

4-[2-(Ethenyloxy)ethyl]phenol is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxyphenethyl alcohol of formula 3a (15.0 g, 108.0 mmol) was added to ethylvinyl ether of formula 4(200 ml) and stirred for 20 minutes. After cooling to 0° C., mercury acetate (3.4 g, 10.8 mmol) was added and the reaction mixture was stirred for 24 hrs at room temperature. After evaporating solvent, the residue was purified by fresh column chromatography on silica gel (hexane/ethylacetate=5/1, v/v) to obtain pale yellow liquid of the desired product, 4-(2-vinyloxyethyl)phenol of formula 5a (11.0 g, 65 mmol, yield 60%).